Cas no 143347-30-2 (2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1))

2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1) structure
143347-30-2 structure
Product Name:2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1)
CAS No:143347-30-2
MF:C11H19NO4
MW:229.27286362648
CID:192809
PubChem ID:3072566
Update Time:2025-04-19

2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1)
    • N-methyl-N-prop-2-ynylpentan-2-amine,oxalic acid
    • N-(2-Pentyl)-N-methylpropargylamine oxalate
    • N-methyl-N-prop-2-yn-1-ylpentan-2-amine ethanedioate
    • 143347-30-2
    • N-Methyl-N-2-propynyl-2-pentanamine ethanedioate (1:1)
    • DTXSID30931833
    • Oxalic acid--N-methyl-N-(prop-2-yn-1-yl)pentan-2-amine (1/1)
    • N-methyl-N-prop-2-ynylpentan-2-amine;oxalic acid
    • Inchi: 1S/C9H17N.C2H2O4/c1-5-7-9(3)10(4)8-6-2;3-1(4)2(5)6/h2,9H,5,7-8H2,1,3-4H3;(H,3,4)(H,5,6)
    • InChI Key: DSWZXDHSUJGKGK-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.N(C)(CC#C)C(C)CCC

Computed Properties

  • Exact Mass: 229.13147
  • Monoisotopic Mass: 229.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 176.5°Cat760mmHg
  • Flash Point: 53.1°C
  • PSA: 77.84
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